Cas no 97426-53-4 (2-(4-methylphenyl)ethanethioamide)
97426-53-4 structure
Product Name:2-(4-methylphenyl)ethanethioamide
CAS No:97426-53-4
MF:C9H11NS
MW:165.25534081459
MDL:MFCD00278201
CID:91139
PubChem ID:2806791
Update Time:2025-04-18
2-(4-methylphenyl)ethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(p-Tolyl)thioacetamide
- 2-(4-Methylphenyl)thioacetamide
- 2-(4-Methylphenyl)ethanethioamide
- 2-(2-[1,1'-BIPHENYL]-4-YL-2-OXOETHYL)ISOQUINOLINIUM BROMIDE
- HMS551I04
- 2-(4-Methyl phenyl)ethane thioamide
- FT-0691246
- MFCD00278201
- DTXSID00384519
- CS-0281582
- 2-p-tolylethanethioamide
- 2-(p-Tolyl)ethanethioamide
- 97426-53-4
- EN300-1263907
- SCHEMBL4879318
- 2-(p-Tolyl)thioacetamide, AldrichCPR
- Maybridge1_003524
- AKOS000163054
- ALBB-034272
- 2-(4-methylphenyl)ethanethioamide
-
- MDL: MFCD00278201
- Inchi: 1S/C9H11NS/c1-7-2-4-8(5-3-7)6-9(10)11/h2-5H,6H2,1H3,(H2,10,11)
- InChI Key: NDIXABMZJKQGHJ-UHFFFAOYSA-N
- SMILES: S=C(CC1C=CC(C)=CC=1)N
Computed Properties
- Exact Mass: 165.06100
- Monoisotopic Mass: 165.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.7
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- Color/Form: White or cream crystalline powder
- Density: 1.122
- Melting Point: 111-114°C
- Boiling Point: 294.8°Cat760mmHg
- Flash Point: 132.1°C
- Refractive Index: 1.616
- PSA: 58.11000
- LogP: 2.52390
- Solubility: Insoluble in water
2-(4-methylphenyl)ethanethioamide Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-methylphenyl)ethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26278-250mg |
2-(4-Methylphenyl)thioacetamide, 90+% |
97426-53-4 | 90+% | 250mg |
¥875.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26278-1g |
2-(4-Methylphenyl)thioacetamide, 90+% |
97426-53-4 | 90+% | 1g |
¥3998.00 | 2023-02-25 | |
| eNovation Chemicals LLC | D767907-1g |
2-(p-Tolyl)thioacetamide |
97426-53-4 | 90+% | 1g |
$310 | 2023-09-04 | |
| Enamine | EN300-1263907-0.05g |
2-(4-methylphenyl)ethanethioamide |
97426-53-4 | 0.05g |
$372.0 | 2023-06-08 | ||
| Enamine | EN300-1263907-0.1g |
2-(4-methylphenyl)ethanethioamide |
97426-53-4 | 0.1g |
$389.0 | 2023-06-08 | ||
| Enamine | EN300-1263907-0.25g |
2-(4-methylphenyl)ethanethioamide |
97426-53-4 | 0.25g |
$407.0 | 2023-06-08 | ||
| Enamine | EN300-1263907-0.5g |
2-(4-methylphenyl)ethanethioamide |
97426-53-4 | 0.5g |
$425.0 | 2023-06-08 | ||
| Enamine | EN300-1263907-1.0g |
2-(4-methylphenyl)ethanethioamide |
97426-53-4 | 1g |
$442.0 | 2023-06-08 | ||
| Enamine | EN300-1263907-2.5g |
2-(4-methylphenyl)ethanethioamide |
97426-53-4 | 2.5g |
$867.0 | 2023-06-08 | ||
| Enamine | EN300-1263907-5.0g |
2-(4-methylphenyl)ethanethioamide |
97426-53-4 | 5g |
$1280.0 | 2023-06-08 |
2-(4-methylphenyl)ethanethioamide Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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